N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea

• IUPAC Name: 1-[3,5-bis(trifluoromethyl)phenyl]-3-(4-nitrophenyl)thiourea
• InChI: InChI=1S/C15H9F6N3O2S/c16-14(17,18)8-5-9(15(19,20)21)7-11(6-8)23-13(27)22-10-1-3-12(4-2-10)24(25)26/h1-7H,(H2,22,23,27)
• InChI Key: VIWSJEOHCRZRFJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1NC(=S)NC2=CC(=CC(=C2)C(F)(F)F)C(F)(F)F)[N+](=O)[O-]
• Molecular Formula: C15H9F6N3O2S
• Molecular Weight: 409.3 g/mol

Description

N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea, also known as BTFMT, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. BTFMT has a unique molecular structure that makes it an interesting candidate for research in areas such as materials science, pharmacology, and biochemistry. In

Mechanism of Action

The mechanism of action of N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea is not fully understood, but it is believed to involve the inhibition of protein tyrosine phosphatases. These enzymes play a key role in cellular signaling pathways, and their dysregulation has been implicated in various diseases, including cancer. By inhibiting protein tyrosine phosphatases, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea may disrupt these signaling pathways and prevent the growth and proliferation of cancer cells.
Biochemical and Physiological Effects:
N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea inhibits the activity of protein tyrosine phosphatases and reduces the growth and proliferation of cancer cells. In vivo studies have shown that N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea has anti-inflammatory effects and may be useful in the treatment of inflammatory diseases such as rheumatoid arthritis.

Advantages and Limitations for Lab Experiments

One advantage of using N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea in lab experiments is its unique molecular structure, which makes it an interesting candidate for research in various scientific fields. However, one limitation of using N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea is its potential toxicity, as it has been shown to have cytotoxic effects on some cell lines.

Future Directions

There are several future directions for research on N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea. One area of interest is the development of novel organic materials using N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea as a building block. Another area of interest is the further investigation of N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea as an anti-cancer agent, including in vivo studies to determine its efficacy and potential toxicity. Additionally, further studies are needed to fully understand the mechanism of action of N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea and its potential applications in various scientific fields.

Scientific Research Applications

N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea has been extensively studied for its potential applications in various scientific fields. In materials science, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea has been used as a building block for the synthesis of novel organic materials with unique properties. In pharmacology, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In biochemistry, N-[3,5-bis(trifluoromethyl)phenyl]-N'-(4-nitrophenyl)thiourea has been used as a tool to study the role of protein tyrosine phosphatases in cellular signaling pathways.